Cas no 454473-83-7 (3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid)

• Product Name: 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid
• CAS No: 454473-83-7
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• MDL: MFCD03001311
• CID: 3028281
• PubChem ID: 2756812
• Update Time: 2025-05-21

3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-N-BOC-3-(4-METHYLTHIOPHENYL)PROPIONIC ACID
• 3-[(TERT-BUTOXYCARBONYL)AMINO]-3-[4-(METHYLSULFANYL)PHENYL]PROPANOIC ACID
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylthio)-
• 3-((Tert-butoxycarbonyl)amino)-3-(4-(methylthio)phenyl)propanoic acid
• EN300-1071622
• CS-0273164
• I(2)-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-(methylthio)benzenepropanoic acid
• 3-[(tert-butoxycarbonyl)amino]-3-[4-(methylsulfanyl)phenyl]propanoicacid
• 454473-83-7
• 3-{[(tert-butoxy)carbonyl]amino}-3-[4-(methylsulfanyl)phenyl]propanoic acid
• G72955
• MFCD03001311
• DTXSID201142495
• AKOS005071230
• 9R-0627
• 3-(tert-butoxycarbonylamino)-3-(4-(methylthio)phenyl)propanoic acid
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-methylsulfanylphenyl)propanoic Acid
• 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid

• MDL： MFCD03001311
• Inchi： 1S/C15H21NO4S/c1-15(2,3)20-14(19)16-12(9-13(17)18)10-5-7-11(21-4)8-6-10/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： NNEZAROGWHIRJI-UHFFFAOYSA-N
• SMILES： CC(OC(NC(C1C=CC(SC)=CC=1)CC(O)=O)=O)(C)C

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 166-168°C

3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid

3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid (CAS No. 454473-83-7)

3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid (CAS No. 454473-83-7) is a complex organic compound with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a tert-butoxycarbonyl (Boc) protecting group, a methylsulfanyl ( SCH₃ ) substituent, and a propanoic acid backbone. The integration of these functional groups makes it a versatile building block for various chemical transformations and applications.

The Boc group, a widely used protecting group in peptide synthesis, plays a critical role in stabilizing the amine functionality during chemical reactions. This feature makes 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid an ideal candidate for the synthesis of bioactive molecules, including peptides and small-molecule inhibitors. Recent studies have highlighted its utility in the development of novel antibiotics and anticancer agents, where precise control over the reactivity of amino groups is essential.

The methylsulfanyl substituent introduces additional electronic and steric effects into the molecule, enhancing its reactivity and selectivity in various catalytic processes. This substituent also contributes to the compound's solubility properties, making it suitable for applications in drug delivery systems and bioavailability optimization. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of sulfur-containing bioactive molecules, which are known for their potent antioxidant and anti-inflammatory activities.

In terms of synthesis, 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid can be prepared through a variety of routes, including nucleophilic substitution, coupling reactions, and enzymatic catalysis. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, opening new avenues for its use in chiral drug discovery. The propanoic acid backbone further enhances its versatility, allowing for easy modification into esters, amides, or other functional derivatives.

From an analytical perspective, this compound has been extensively studied using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular conformation, stereochemistry, and intermolecular interactions. For instance, X-ray crystallography has revealed that the Boc group adopts a specific orientation that minimizes steric hindrance with other substituents on the molecule.

Recent research has also explored the biological activity of 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid in various model systems. In vitro assays have shown that it exhibits moderate inhibitory activity against several enzymes implicated in cancer progression and inflammation. Additionally, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and distribution properties when administered orally.

In conclusion, 3-(tert-Butoxycarbonyl)amino-3-4-(methylsulfanyl)phenylpropanoic Acid (CAS No. 454473-83-7) is a multifaceted organic compound with promising applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.